Cas no 1891924-70-1 (3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal)

• Product Name: 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal
• CAS No: 1891924-70-1
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6313152
• PubChem ID: 117400806
• Update Time: 2025-08-04

3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal
• EN300-1934043
• 1891924-70-1

• Inchi： 1S/C10H11BrO3/c1-14-10-6-8(11)7(3-2-4-12)5-9(10)13/h4-6,13H,2-3H2,1H3
• InChI Key： IHISBULZWAELMV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCC=O)O)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal

Comprehensive Overview of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal (CAS No. 1891924-70-1)

3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo substitution, a hydroxy group, and a methoxy moiety, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 1891924-70-1 ensures precise identification in global databases, catering to researchers and industry professionals seeking high-purity chemicals for advanced applications.

The growing interest in 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal aligns with trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in developing eco-friendly catalysts and biodegradable materials, addressing concerns about environmental impact. Questions like "How to synthesize 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal?" or "Applications of brominated aromatic aldehydes" frequently appear in scientific forums, reflecting its relevance in modern organic chemistry.

From a structural perspective, the compound's propanal backbone offers versatility in reactions such as aldol condensations and reductive aminations. Its electron-withdrawing bromo group enhances reactivity in electrophilic substitutions, while the hydroxy-methoxy pattern resembles motifs found in natural flavonoids. This similarity has sparked investigations into its potential bioactivity, particularly in antioxidant and anti-inflammatory applications, though thorough pharmacological studies are still ongoing.

Analytical characterization of CAS 1891924-70-1 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. Recent publications highlight improved purification methods using flash chromatography, addressing common queries about "Purity standards for research-grade 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal". The compound's stability under various pH conditions makes it suitable for multi-step synthetic routes, a topic gaining traction in process chemistry discussions.

In material science, derivatives of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal show promise in organic semiconductors and photoresponsive materials. Its ability to form coordination complexes with transition metals responds to the rising demand for metal-organic frameworks (MOFs). These applications position the compound at the intersection of molecular design and functional materials, areas receiving substantial research funding worldwide.

Safety data for 1891924-70-1 emphasizes standard laboratory precautions, with particular attention to its aldehyde functionality. Proper storage recommendations include anhydrous conditions and temperature control to prevent degradation – practical information often searched by laboratory technicians. The compound's spectral data and solubility profiles are well-documented in chemical literature, facilitating its adoption in diverse experimental protocols.

Emerging studies explore the compound's role in asymmetric synthesis, particularly when combined with chiral auxiliaries. This aligns with pharmaceutical industry needs for enantioselective building blocks. Meanwhile, computational chemists investigate its molecular docking potential, responding to frequent searches about "Bioisosteric replacements using brominated aromatics". Such multidisciplinary interest underscores the compound's growing importance in contemporary research.

Supply chain aspects of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)propanal reflect broader trends in specialty chemicals distribution. Manufacturers increasingly provide custom synthesis services and analytical certificates, addressing quality concerns raised in academic purchasing departments. The compound's pricing structure often appears in searches comparing "Brominated vs. non-brominated aromatic aldehydes", indicating its perceived value in synthetic workflows.

Future research directions may explore the compound's utility in click chemistry and bioconjugation techniques, areas experiencing rapid growth. Its structural features suggest possible applications in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. These potential uses answer growing scientific curiosity about "Novel applications of bromophenol derivatives" while maintaining compliance with regulatory frameworks.